Cas no 16068-18-1 (Butanoic acid,2-[(2,4-dinitrophenyl)amino]-4-(methylsulfonyl)-)

• Product Name: Butanoic acid,2-[(2,4-dinitrophenyl)amino]-4-(methylsulfonyl)-
• CAS No: 16068-18-1
• MF: C₁₁H₁₃N₃O₈S
• MW: 347.301221609116
• CID: 121389
• PubChem ID: 262563
• Update Time: 2025-07-17

Butanoic acid,2-[(2,4-dinitrophenyl)amino]-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(2,4-dinitrophenyl)amino]-4-(methylsulfonyl)-
• DNP-DL-METHIONINE SULFONE
• N-(2,4-dinitro-phenyl)-methionine S,S-dioxide
• N-2,4-DNP-DL-METHIONINE SULFONE
• 2-[(2,4-dinitrophenyl)amino]-4-(methylsulfonyl)butanoic acid
• NSC96406
• 16068-18-1
• SCHEMBL1653796
• NSC-96406
• NSC96407
• CS-0201661
• NSC-96407
• FT-0733798
• 2-(2,4-dinitrophenylamino)-4-(methylsulfonyl)butanoic acid
• AKOS024386262
• 2-(2,4-dinitroanilino)-4-methylsulfonylbutanoic acid
• HY-W141866
• DA-62975

• Inchi： 1S/C11H13N3O8S/c1-23(21,22)5-4-9(11(15)16)12-8-3-2-7(13(17)18)6-10(8)14(19)20/h2-3,6,9,12H,4-5H2,1H3,(H,15,16)
• InChI Key： KFPFJKADCNQPPQ-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C(=O)O)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 347.04239
• Monoisotopic Mass: 347.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 184Ų

Experimental Properties

• Density: 1.618
• Boiling Point: 705.8°C at 760 mmHg
• Flash Point: 380.6°C
• Refractive Index: 1.626
• PSA: 169.75

Butanoic acid,2-[(2,4-dinitrophenyl)amino]-4-(methylsulfonyl)- Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Butanoic acid,2-[(2,4-dinitrophenyl)amino]-4-(methylsulfonyl)-

Comprehensive Overview of Butanoic acid,2-[(2,4-dinitrophenyl)amino]-4-(methylsulfonyl)- (CAS No. 16068-18-1)

Butanoic acid,2-[(2,4-dinitrophenyl)amino]-4-(methylsulfonyl)-, identified by its CAS No. 16068-18-1, is a specialized organic compound with a unique molecular structure. This compound has garnered attention in various research fields due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both dinitrophenyl and methylsulfonyl groups in its structure makes it a subject of interest for scientists exploring novel synthetic pathways and functional materials.

The compound's chemical name reflects its complex architecture, which includes a butanoic acid backbone modified with a 2,4-dinitrophenyl substituent. This combination of functional groups contributes to its distinct physicochemical properties, such as solubility, stability, and reactivity. Researchers often investigate such compounds for their potential in developing new biologically active molecules, particularly in the context of drug discovery and agricultural chemicals.

In recent years, the demand for specialty chemicals like Butanoic acid,2-[(2,4-dinitrophenyl)amino]-4-(methylsulfonyl)- has increased, driven by advancements in green chemistry and sustainable synthesis. Environmental concerns and regulatory pressures have led to a growing interest in compounds that can be synthesized with minimal waste and energy consumption. This compound, with its potential for catalytic applications and biodegradability, aligns well with these trends.

Another area of interest is the compound's role in material science. Its unique structure allows it to act as a building block for advanced polymers and functional coatings. For instance, the methylsulfonyl group can enhance the thermal stability of polymers, making them suitable for high-performance applications. Similarly, the dinitrophenyl moiety may contribute to optical properties, opening doors for use in optoelectronic devices.

From a pharmaceutical perspective, Butanoic acid,2-[(2,4-dinitrophenyl)amino]-4-(methylsulfonyl)- has been explored for its potential as a bioactive scaffold. The compound's ability to interact with biological targets, such as enzymes or receptors, makes it a candidate for further investigation in medicinal chemistry. Researchers are particularly interested in its structure-activity relationships (SAR) to optimize its efficacy and safety profile.

In the realm of agrochemicals, this compound's derivatives could play a role in developing new pesticides or herbicides. The dinitrophenyl group, known for its electron-withdrawing properties, may enhance the compound's ability to disrupt metabolic pathways in pests or weeds. However, such applications require rigorous testing to ensure environmental and human safety.

The synthesis of Butanoic acid,2-[(2,4-dinitrophenyl)amino]-4-(methylsulfonyl)- typically involves multi-step reactions, including amination, sulfonylation, and esterification. Modern techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and reduce reaction times. These methods align with the broader industry shift toward process intensification and sustainable manufacturing.

Analytical characterization of this compound relies on advanced techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These tools help confirm the compound's purity and structural integrity, which are critical for its intended applications. Additionally, computational modeling, including density functional theory (DFT), can predict its behavior in various environments.

As the scientific community continues to explore Butanoic acid,2-[(2,4-dinitrophenyl)amino]-4-(methylsulfonyl)-, its potential applications are likely to expand. Whether in drug development, agricultural innovation, or advanced materials, this compound represents a fascinating intersection of chemistry and technology. Future research may uncover new derivatives or formulations that further enhance its utility and performance.